Cas no 139347-65-2 (5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde)
5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde is a specialized organic compound featuring a pyrazole ring with a chlorinated phenyl group and a propan-2-yl substituent. This compound exhibits distinct structural advantages, such as enhanced stability and reactivity, making it valuable in synthetic chemistry for the preparation of complex organic molecules. Its unique substituent pattern allows for versatile chemical transformations, contributing to its utility in pharmaceutical and material science applications.
139347-65-2 structure
Product Name:5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde
CAS No:139347-65-2
MF:C13H13ClN2O
MW:248.708122014999
MDL:MFCD00186376
CID:1267427
PubChem ID:15145035
Update Time:2025-06-20
5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-(1-methylethyl)-1-phenyl-
- 5-Chloro-3-isopropyl-1-phenylpyrazole-4-carboxaldehyde
- 5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde
- Z335453904
- G38016
- AKOS009186701
- MFCD00186376
- 5-chloro-3-isopropyl-1-phenyl-1H-pyrazole-4-carbaldehyde
- 139347-65-2
- J-007269
- 5-chloro-1-phenyl-3-propan-2-ylpyrazole-4-carbaldehyde
- EN300-31843
-
- MDL: MFCD00186376
- Inchi: 1S/C13H13ClN2O/c1-9(2)12-11(8-17)13(14)16(15-12)10-6-4-3-5-7-10/h3-9H,1-2H3
- InChI Key: OSPKUZNNNGNAAC-UHFFFAOYSA-N
- SMILES: ClC1=C(C=O)C(C(C)C)=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 248.07179
- Monoisotopic Mass: 248.0716407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89
5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM331956-1g |
5-Chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde |
139347-65-2 | 95%+ | 1g |
$355 | 2021-06-16 | |
| TRC | B423150-50mg |
5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde |
139347-65-2 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B423150-100mg |
5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde |
139347-65-2 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B423150-500mg |
5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde |
139347-65-2 | 500mg |
$ 295.00 | 2022-06-07 | ||
| abcr | AB419676-1 g |
5-Chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde |
139347-65-2 | 1g |
€542.30 | 2023-04-24 | ||
| abcr | AB419676-5 g |
5-Chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde |
139347-65-2 | 5g |
€947.00 | 2023-04-24 | ||
| abcr | AB419676-10 g |
5-Chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde |
139347-65-2 | 10g |
€1330.40 | 2023-04-24 | ||
| Chemenu | CM331956-1g |
5-Chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde |
139347-65-2 | 95%+ | 1g |
$234 | 2023-02-02 | |
| Enamine | EN300-31843-0.05g |
5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde |
139347-65-2 | 95.0% | 0.05g |
$46.0 | 2025-03-19 | |
| Enamine | EN300-31843-0.1g |
5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde |
139347-65-2 | 95.0% | 0.1g |
$73.0 | 2025-03-19 |
5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
139347-65-2 (5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde) Related Products
- 350997-70-5(5-Chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde)
- 947-95-5(5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde)
- 77509-93-4(5-chloro-1-(4-chlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde)
- 1140-37-0(1-(5-chloro-3-methyl-1-phenylpyrazol-4-yl)ethanone)
- 377767-11-8(5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde)
- 77509-92-3(5-chloro-1-(3-chlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde)
- 1046784-61-5(5-Chloro-3-ethyl-1-phenyl-1H-pyrazole-4-carbaldehyde)
- 1152575-68-2(5-Chloro-1-(4-chlorophenyl)-3-ethyl-1H-pyrazole-4-carbaldehyde)
- 1152576-41-4(5-Chloro-1-(2-fluorophenyl)-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde)
- 176387-54-5(1H-Pyrazole-4-carboxaldehyde, 5-chloro-1-phenyl-3-propyl-)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk